Cas no 136122-15-1 (1,4-Dithiane-2,5-di(methanethiol))

1,4-Dithiane-2,5-di(methanethiol) is a sulfur-containing organic compound characterized by its dithiane core with methanethiol substituents at the 2 and 5 positions. This structure imparts unique reactivity, particularly in coordination chemistry and as a ligand for metal complexes. Its bifunctional thiol groups enable versatile applications in cross-coupling reactions, polymer modification, and as a building block for heterocyclic synthesis. The compound's stability and chelating properties make it valuable in catalysis and materials science. Additionally, its sulfur-rich framework contributes to applications in corrosion inhibition and organic electronics. Careful handling is advised due to the potential reactivity of thiol groups.

1,4-Dithiane-2,5-di(methanethiol) structure

136122-15-1 structure

Product Name:1,4-Dithiane-2,5-di(methanethiol)

CAS No:136122-15-1

MF:C₆H₁₂S₄

MW:212.419476509094

CID:64406

PubChem ID:11401600

Update Time:2025-06-07

1,4-Dithiane-2,5-di(methanethiol) Chemical and Physical Properties

Names and Identifiers

- 1,4-Dithiane-2,5-di(methanethiol)
- [5-(sulfanylmethyl)-1,4-dithian-2-yl]methanethiol
- 1,4-Dithiane-2,5-dimethanethiol
- 2,5-DIMERCAPTOMETHYL-1,4-DITHIANE
- EC 419-770-8
- SCHEMBL356106
- AKOS015897556
- 2,5-Bis(mercaptomethyl)-1,4-dithiane
- 2-methyl-1,4-dithiane-2,5-dithiol
- A807033
- F20683
- DTXSID50464734
- NS00009335
- FT-0653499
- AMY23159
- 136122-15-1
- Inchi： 1S/C6H12S4/c7-1-5-3-10-6(2-8)4-9-5/h5-8H,1-4H2
- InChI Key： COYTVZAYDAIHDK-UHFFFAOYSA-N
- SMILES： S1CC(CS)SCC1CS

Computed Properties

Exact Mass: 211.98200
Monoisotopic Mass: 211.98218508g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 83.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 128.20000
LogP: 2.06320

1,4-Dithiane-2,5-di(methanethiol) Security Information

Hazard Category Code： 22-34-43-50/53
Safety Instruction： 26-36/37/39-45-60-61
Hazardous Material Identification：

1,4-Dithiane-2,5-di(methanethiol) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D263040-50mg	1,4-Dithiane-2,5-di(methanethiol)	136122-15-1	50mg	$ 125.00	2022-06-05
TRC	D263040-100mg	1,4-Dithiane-2,5-di(methanethiol)	136122-15-1	100mg	$ 210.00	2022-06-05
TRC	D263040-250mg	1,4-Dithiane-2,5-di(methanethiol)	136122-15-1	250mg	$ 415.00	2022-06-05